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Compound of Interest

Compound Name: (tert-Butyldimethylsilyl)acetylene

Cat. No.: B008983 Get Quote

An In-Depth Technical Guide to (tert-Butyldimethylsilyl)acetylene

(tert-Butyldimethylsilyl)acetylene, also known as ethynyl-tert-butyldimethylsilane, is a

versatile organosilicon compound widely employed in organic synthesis. It combines the

reactivity of a terminal alkyne with the robust protective qualities of the tert-butyldimethylsilyl

(TBS) group.[1] This dual nature makes it an invaluable reagent for researchers, particularly in

the fields of pharmaceuticals, agrochemicals, and materials science.[2] The bulky TBS group

enhances solubility in organic solvents and allows for selective reactions at the acetylenic

proton, while also being readily removable under specific conditions to unmask the terminal

alkyne for further transformations.[1]

Core Chemical and Physical Properties
The physical and safety properties of (tert-Butyldimethylsilyl)acetylene are summarized

below. It is a clear, colorless liquid at room temperature, characterized by its volatility and

flammability.[2][3]

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 86318-61-8[2]

Molecular Formula C₈H₁₆Si[2]

Molecular Weight 140.30 g/mol [2][4]

Appearance Clear, colorless liquid[2]

Density 0.751 g/mL at 25 °C[3][5]

Boiling Point 116-117 °C[2][3]

Refractive Index n20/D 1.451[3][5]

Water Solubility Sparingly soluble (0.043 g/L at 25°C)[3]

Synonyms
Ethynyl-tert-butyldimethylsilane, TBDMS

acetylene[2][5]

Key Reactions and Synthetic Utility
The primary utility of (tert-Butyldimethylsilyl)acetylene stems from its role as a protected

acetylene, enabling its participation in a variety of crucial carbon-carbon bond-forming

reactions.

Sonogashira Cross-Coupling Reaction
The Sonogashira coupling is a powerful method for forming a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide, typically catalyzed by a palladium complex and a

copper co-catalyst.[6] Using TBDMS-acetylene allows for the introduction of a protected ethynyl

group, which can be deprotected in a subsequent step. This two-step sequence is a common

strategy for synthesizing terminal arylalkynes.[7]
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General Workflow: Sonogashira Coupling and Deprotection

Step 1: Sonogashira Coupling
Step 2: Deprotection

TBDMS-Acetylene

p1

Aryl Halide (Ar-X)
Pd Catalyst

Cu(I) Co-catalyst
Base

Ar-C≡C-TBDMS Ar-C≡C-TBDMS
Deprotection Reagent

(e.g., TBAF)
Terminal Alkyne (Ar-C≡C-H)

Mechanism: Fluoride-Mediated TBDMS Deprotection
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Sonogashira Dual Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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